Cas no 88346-03-6 (1H-Imidazolium, 1,1'-methylenebis[3-(2-propenyl)-, dibromide)

1H-Imidazolium, 1,1'-methylenebis[3-(2-propenyl)-, dibromide structure
88346-03-6 structure
Product Name:1H-Imidazolium, 1,1'-methylenebis[3-(2-propenyl)-, dibromide
CAS No:88346-03-6
MF:C13H22Br2N4
MW:394.148581027985
CID:636237
PubChem ID:71408917
Update Time:2025-04-19

1H-Imidazolium, 1,1'-methylenebis[3-(2-propenyl)-, dibromide Chemical and Physical Properties

Names and Identifiers

    • 3-prop-2-enyl-1-[(3-prop-2-enyl-1,2-dihydroimidazol-1-ium-1-yl)methyl]-1,2-dihydroimidazol-1-ium,dibromide
    • 88346-03-6
    • 1H-Imidazolium, 1,1'-methylenebis[3-(2-propenyl)-, dibromide
    • 3-prop-2-enyl-1-[(3-prop-2-enyl-1,2-dihydroimidazol-1-ium-1-yl)methyl]-1,2-dihydroimidazol-1-ium;dibromide
    • 1,1'-Methylenebis[3-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazol-1-ium] dibromide
    • DTXSID30828693
    • dibromure de diallyl-3,3' methylene-1,1' diimidazolium
    • Inchi: 1S/C13H20N4.2BrH/c1-3-5-14-7-9-16(11-14)13-17-10-8-15(12-17)6-4-2;;/h3-4,7-10H,1-2,5-6,11-13H2;2*1H
    • InChI Key: UOIUAAFXIRBXHJ-UHFFFAOYSA-N
    • SMILES: [Br-].[Br-].[NH+]1(C=CN(CC=C)C1)C[NH+]1C=CN(CC=C)C1

Computed Properties

  • Exact Mass: 394.01907g/mol
  • Monoisotopic Mass: 392.02112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.4Ų
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